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Compound of Interest

Compound Name: Boc-D-tyr(ME)-OH

Cat. No.: B558434

Application Notes and Protocols for Boc-D-
tyr(ME)-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes on the solubility of N-a-Boc-O-methyl-D-

tyrosine (Boc-D-tyr(ME)-OH), a key building block in solid-phase peptide synthesis (SPPS).
Understanding its solubility in various solvents is critical for efficient reaction setup, purification,

and handling.
Compound Information
Identifier Value
2R)-2-[(tert-butoxycarbonyl)amino]-3-(4-
IUPAC Name eR)-2{( Y ) y)_ k3
methoxyphenyl)propanoic acid
CAS Number 68856-96-2
Molecular Formula C15H21NOs
Molecular Weight 295.33 g/mol
Appearance White to off-white powder
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Solubility Profile

The solubility of Boc-D-tyr(ME)-OH is crucial for its application in peptide synthesis and other
chemical reactions. The N-Boc protecting group significantly increases its solubility in a wide
range of organic solvents compared to the unprotected amino acid. The following table
summarizes the available quantitative and qualitative solubility data. Data for the L-isomer
(Boc-L-tyr(ME)-OH) is included as a close reference, given that solubility is not typically
significantly affected by stereochemistry.
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Quantitative Qualitative Conditions / o

Solvent - B Citation

Solubility Solubility Notes
Based on a clear
Dimethylformami = 147.7 mg/mL solution forming
Freely Soluble ) ) [1]
de (DMF) (=0.5M) with 1 mmole in
2 mL.
i Ultrasonic bath

Dimethyl )

) ~100 mg/mL may be required

Sulfoxide Soluble [2][3]

(~0.34 M) for complete

(DMSO0) ) )
dissolution.

A common
solvent for

Dichloromethane peptide

- Soluble )

(DCM) synthesis,
indicating good
solubility.

Chloroform

- Soluble

(CHCI3)

Used as an
extraction

Ethyl Acetate solvent in

- Soluble

(EtOAC) syntheses,
implying good
solubility.

Acetone - Soluble
Used as a
solvent for

Methanol ) )

> 10 mg/mL Soluble optical rotation

(MeOH)
measurements at
c=1.

Tetrahydrofuran - Soluble Often used in

(THF) reaction mixtures
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involving this

compound.

Generally, Boc-

Insoluble / protected amino
Water - Sparingly acids have low
Soluble agueous
solubility.

Experimental Protocols
Protocol for Preparation of a Stock Solution in DMF

This protocol describes the preparation of a 0.5 M stock solution of Boc-D-tyr(ME)-OH in DMF,
a common concentration for coupling reactions in solid-phase peptide synthesis.

Materials:

e Boc-D-tyr(ME)-OH (MW: 295.33 g/mol )

e Anhydrous N,N-Dimethylformamide (DMF)
e Volumetric flask

e Magnetic stirrer and stir bar or vortex mixer
o Spatula and weighing paper/boat

e Analytical balance

Procedure:

o Calculate the required mass: For a 10 mL stock solution of 0.5 M, the required mass of Boc-
D-tyr(ME)-OH is: Mass = 0.5 mol/L * 0.010 L * 295.33 g/mol = 1.477 g

o Weigh the compound: Accurately weigh 1.477 g of Boc-D-tyr(ME)-OH using an analytical
balance.
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Dissolution: Transfer the weighed compound to a 10 mL volumetric flask. Add approximately
7-8 mL of anhydrous DMF.

Mixing: Gently swirl the flask or use a magnetic stirrer/vortex mixer until the solid is
completely dissolved. A clear solution should be obtained.

Final Volume Adjustment: Once fully dissolved, carefully add anhydrous DMF to the 10 mL
mark on the volumetric flask.

Homogenization: Cap the flask and invert it several times to ensure a homogeneous
solution.

Storage: Store the stock solution in a tightly sealed, clearly labeled container, protected from
moisture. For long-term storage, refer to the manufacturer's recommendations, typically at 2-
8°C.

Protocol for Determination of Solubility (Shake-Flask
Method)

This protocol provides a general method for determining the equilibrium solubility of Boc-D-

tyr(ME)-OH in a specific solvent.

Materials:

Boc-D-tyr(ME)-OH

Selected solvent of interest

Small vials with screw caps

Orbital shaker or rotator in a temperature-controlled environment
Analytical balance

Centrifuge

Syringe filters (e.g., 0.22 um PTFE)
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» High-Performance Liquid Chromatography (HPLC) system or a method for gravimetric
analysis

Procedure:

o Sample Preparation: Add an excess amount of Boc-D-tyr(ME)-OH to a vial. The presence of
undissolved solid after equilibration is necessary to ensure saturation.

o Solvent Addition: Add a known volume of the chosen solvent to the vial.

o Equilibration: Seal the vial and place it on an orbital shaker in a temperature-controlled
environment (e.g., 25°C). Allow the mixture to equilibrate for a sufficient time (e.g., 24-48
hours) to ensure the solution is saturated.

e Phase Separation: After equilibration, let the vial stand to allow the excess solid to settle.
Alternatively, centrifuge the vial at a moderate speed to pellet the undissolved solid.

o Sample Extraction: Carefully withdraw a known volume of the supernatant using a syringe.
Immediately filter the solution through a syringe filter to remove any remaining solid particles.

e Quantification:

o Gravimetric Analysis: Accurately weigh an empty, dry container. Transfer the filtered
solution to the container. Carefully evaporate the solvent under a stream of nitrogen or in a
vacuum oven at a temperature below the compound's melting point. Once all solvent is
removed, weigh the container with the dried residue. The difference in weight gives the
mass of the dissolved compound.

o HPLC Analysis: Prepare a calibration curve using standard solutions of Boc-D-tyr(ME)-
OH of known concentrations. Dilute the filtered saturated solution with a suitable solvent
and analyze it by HPLC. Determine the concentration from the calibration curve.

o Calculate Solubility: Express the solubility in mg/mL or mol/L based on the quantified mass or
concentration and the volume of the solvent used.

Visualizations
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Experimental Workflow for Solubility Determination
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Caption: Workflow for the experimental determination of solubility using the shake-flask
method.

Role in Boc Solid-Phase Peptide Synthesis (SPPS)

Boc-D-tyr(ME)-OH is a standard building block for introducing O-methyl-D-tyrosine residues
into a peptide chain using the Boc-SPPS strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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